Cas no 2097957-96-3 (7-methyl-4,7-diazaspiro2.5octane-5,8-dione)

• Product Name: 7-methyl-4,7-diazaspiro2.5octane-5,8-dione
• CAS No: 2097957-96-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6003476
• PubChem ID: 121207251
• Update Time: 2025-05-20

7-methyl-4,7-diazaspiro2.5octane-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4,7-diazaspiro2.5octane-5,8-dione
• 4,7-Diazaspiro[2.5]octane-5,8-dione, 7-methyl-
• F2147-3248
• AKOS026716299
• 2097957-96-3
• 7-methyl-4,7-diazaspiro[2.5]octane-5,8-dione

• Inchi： 1S/C7H10N2O2/c1-9-4-5(10)8-7(2-3-7)6(9)11/h2-4H2,1H3,(H,8,10)
• InChI Key： DTFPAAIVQPDSDC-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)N(C)CC(=O)N2)C1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 458.1±38.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 7-methyl-4,7-diazaspiro2.5octane-5,8-dione

Introduction to 7-methyl-4,7-diazaspiro2.5octane-5,8-dione (CAS No: 2097957-96-3)

7-methyl-4,7-diazaspiro2.5octane-5,8-dione is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This spirocyclic diketone derivative, identified by the CAS number 2097957-96-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications.

The molecular structure of 7-methyl-4,7-diazaspiro2.5octane-5,8-dione consists of a spirocyclic framework integrating a seven-membered ring containing two nitrogen atoms with an eight-membered cycloalkane moiety. This distinctive architecture imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The presence of multiple chiral centers in its structure also suggests potential for the development of enantiomerically pure compounds with enhanced specificity and reduced side effects.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The nitrogen-containing heterocycles in 7-methyl-4,7-diazaspiro2.5octane-5,8-dione contribute to its potential as a bioactive molecule by facilitating interactions with various enzymes and receptors. Preliminary studies have indicated that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory pathways.

One of the most compelling aspects of 7-methyl-4,7-diazaspiro2.5octane-5,8-dione is its structural versatility, which allows for modifications at multiple positions without compromising its core pharmacological properties. This flexibility has enabled researchers to explore derivatives with enhanced efficacy and improved pharmacokinetic profiles. For instance, functionalization at the methyl group or the diketone moiety has been shown to modulate the compound's solubility and metabolic stability, making it more suitable for therapeutic use.

The synthesis of 7-methyl-4,7-diazaspiro2.5octane-5,8-dione (CAS No: 2097957-96-3) involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to construct the spirocyclic core with high regioselectivity and yield. These synthetic strategies not only facilitate the production of the parent compound but also provide a foundation for generating libraries of related derivatives for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of 7-methyl-4,7-diazaspiro2.5octane-5,8-dione's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in cancer progression and neurodegenerative diseases. These findings align with emerging research trends that emphasize the importance of structure-based drug design in developing targeted therapies.

The potential applications of 7-methyl-4,7-diazaspiro2.5octane-5,8-dione extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for materials science applications, particularly in the development of functional polymers and organic electronic materials. The spirocyclic structure contributes to exceptional thermal stability and mechanical strength, which are desirable traits in advanced material formulations.

As research continues to uncover new biological activities and synthetic possibilities for 7-methyl-4,7-diazaspiro2.5octane-5,8-dione, its significance in medicinal chemistry is likely to grow further. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. The compound's journey from a laboratory curiosity to a potential drug candidate exemplifies the dynamic nature of modern chemical research and its impact on human health.